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Compound of Interest

Compound Name:
rac 3,4-Dihydroxymandelic Acid-

d3

Cat. No.: B15555113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the quality control and certification of rac
3,4-Dihydroxymandelic Acid-d3. The information is compiled from a representative Certificate

of Analysis and supplemented with detailed, illustrative experimental protocols for the analytical

techniques employed. This document is intended to serve as a comprehensive resource for

researchers and professionals in drug development and other scientific fields who utilize

deuterated standards.

Quantitative and Qualitative Data Summary
The following tables summarize the key analytical data for a representative batch of rac 3,4-
Dihydroxymandelic Acid-d3.

Table 1: General Properties and Specifications
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Parameter Specification Result

Product Name
rac 3,4-Dihydroxymandelic

Acid-d3
-

Molecular Formula C₈H₅D₃O₅ Conforms

Molecular Weight 187.16 Conforms

Appearance White to Off-White Solid White to Off-White Solid

Solubility -
DMSO (Slightly), Methanol

(Slightly)[1]

Long Term Storage - -20°C, Inert atmosphere[1]

Table 2: Purity and Isotopic Enrichment

Analytical Test Specification Result

Purity >95% Conforms

HPLC Purity >95% 96.80% (at 230 nm)[1]

Isotopic Purity >95% 97.8%[1]

NMR Conforms to Structure Conforms

Mass Spectrometry (MS) Conforms to Structure Conforms

Elemental Analysis Conforms %C: 50.78, %H: 3.95

Table 3: Isotopic Distribution
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Isotopic Species Normalized Intensity (%)

d0 0.23

d1 0.21

d2 0.10

d3 0.39

d4 0.72

d5 7.83

d6 90.53

Data based on 2M-1 as per the certificate of

analysis.[1]

Experimental Protocols
The following are detailed, representative methodologies for the key experiments cited in the

Certificate of Analysis. While the exact conditions for a specific batch may vary, these protocols

are based on established analytical practices for catecholamine metabolites and deuterated

standards.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is designed to separate and quantify rac 3,4-Dihydroxymandelic Acid-d3 from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used for the separation of catecholamine metabolites.[2]

Mobile Phase: A gradient elution is often employed. For example, a mixture of an aqueous

buffer (e.g., 20 mM NaH₂PO₄, pH adjusted to 4.0) and an organic solvent (e.g., Methanol or

Acetonitrile).[2]
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Flow Rate: A typical flow rate is 0.5 mL/min.[2]

Column Temperature: Maintained at a constant temperature, for instance, 30°C, to ensure

reproducibility.

Detection: UV detection at 230 nm, as specified in the Certificate of Analysis, is used for

quantification.[1]

Injection Volume: 10 µL.[2]

Procedure:

A standard solution of rac 3,4-Dihydroxymandelic Acid-d3 is prepared in a suitable

solvent (e.g., Methanol).

The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

The standard solution is injected, and the chromatogram is recorded.

The purity is calculated based on the area of the main peak relative to the total area of all

peaks in the chromatogram.

Mass Spectrometry (MS) for Structural Confirmation and
Isotopic Purity
Mass spectrometry is a critical technique for confirming the molecular weight and determining

the isotopic distribution of the deuterated compound.

Instrumentation: A high-resolution mass spectrometer (HRMS), often coupled with a liquid

chromatography system (LC-MS).

Ionization Mode: Electrospray ionization (ESI) is a common technique for this type of

molecule.

Mass Analyzer: A time-of-flight (TOF) or Orbitrap analyzer provides the high resolution

needed to distinguish between different isotopologues.

Procedure for Structural Confirmation:
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The sample is introduced into the mass spectrometer.

The mass spectrum is acquired, and the mass-to-charge ratio (m/z) of the molecular ion is

determined.

This observed m/z is compared to the theoretical m/z of rac 3,4-Dihydroxymandelic
Acid-d3 to confirm its identity.

Procedure for Isotopic Purity:

A full scan mass spectrum is acquired.

The isotopic cluster of the molecular ion is analyzed.

The relative intensities of the peaks corresponding to the unlabeled compound (d0) and

the various deuterated species (d1, d2, d3, etc.) are measured.

The isotopic purity is calculated from the relative abundance of the desired deuterated

species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy provides detailed information about the molecular structure and confirms

the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-

d₄.

Experiments:

¹H NMR: To identify the presence and chemical environment of any remaining protons in

the molecule. The absence of signals at specific positions can confirm successful

deuteration.

¹³C NMR: To identify the carbon skeleton of the molecule.
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2D NMR (e.g., COSY, HSQC): To establish connectivity between protons and carbons,

further confirming the overall structure.

Procedure:

The sample is dissolved in the appropriate deuterated solvent.

The NMR spectra are acquired.

The chemical shifts, coupling constants, and signal integrations are analyzed to confirm

that the spectrum is consistent with the structure of rac 3,4-Dihydroxymandelic Acid-d3.

Visualizations
The following diagrams illustrate the general workflows involved in the analysis and certification

of a chemical standard.
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Certificate of Analysis Workflow
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HPLC Purity Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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